Cas no 685108-28-5 (Cyclopent[1,7a]indeno[3a,4-b]oxirene, decahydro-3a,7,9a-trimethyl-)

• Product Name: Cyclopent[1,7a]indeno[3a,4-b]oxirene, decahydro-3a,7,9a-trimethyl-
• CAS No: 685108-28-5
• MF: C₁₅H₂₄O
• MW: 220.350464820862
• CID: 4144126
• PubChem ID: 12993905
• Update Time: 2025-04-24

Cyclopent[1,7a]indeno[3a,4-b]oxirene, decahydro-3a,7,9a-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopent[1,7a]indeno[3a,4-b]oxirene, decahydro-3a,7,9a-trimethyl-
• 685108-28-5
• Decahydro-1,3a,6a-trimethylcyclopent[1,7a]indeno[3a,4-b]oxirene
• DTXSID101175449

• Inchi： 1S/C15H24O/c1-11-5-8-13(3)15(16-13)10-9-12(2)6-4-7-14(11,12)15/h11H,4-10H2,1-3H3
• InChI Key： XBJGXBDZOZYYRU-UHFFFAOYSA-N
• SMILES： O1C2(C)CCC(C)C34CCCC3(C)CCC142

Computed Properties

• Exact Mass: 220.182715385Da
• Monoisotopic Mass: 220.182715385Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12.5Ų